Cas no 40171-91-3 (3-(2,5-dimethoxybenzyl)aminopropan-1-ol)

• Product Name: 3-(2,5-dimethoxybenzyl)aminopropan-1-ol
• CAS No: 40171-91-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD03446755
• CID: 925417
• PubChem ID: 2046114
• Update Time: 2025-04-24

3-(2,5-dimethoxybenzyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxy-benzylamino)-propan-1-ol
• 3-[(2,5-dimethoxyphenyl)methylamino]propan-1-ol
• BB_SC-1369
• 3-[(2,5-dimethoxybenzyl)amino]propan-1-ol
• STK384269
• DB-182578
• DTXSID90365892
• 3-{[(2,5-dimethoxyphenyl)methyl]amino}propan-1-ol
• CS-0314049
• HMS1704C03
• 3-([(2,5-dimethoxyphenyl)methyl]amino)propan-1-ol
• MFCD03446755
• SB80224
• 40171-91-3
• SR-01000325653
• AKOS000300032
• BBL010325
• VS-02447
• 3-((2,5-Dimethoxybenzyl)amino)propan-1-ol
• SR-01000325653-1
• 3-(2,5-dimethoxybenzyl)aminopropan-1-ol

• MDL： MFCD03446755
• Inchi： 1S/C12H19NO3/c1-15-11-4-5-12(16-2)10(8-11)9-13-6-3-7-14/h4-5,8,13-14H,3,6-7,9H2,1-2H3
• InChI Key： KBQVIZVEXGGGGD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CNCCCO)OC

Computed Properties

• Exact Mass: 225.13600
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72000
• LogP: 1.56670

3-(2,5-dimethoxybenzyl)aminopropan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2,5-dimethoxybenzyl)aminopropan-1-ol

3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol: A Comprehensive Overview

3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol (CAS No. 40171-91-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and applications of 3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The molecular structure of 3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol consists of a benzene ring substituted with two methoxy groups at the 2 and 5 positions. This benzene ring is connected to an amino group (-NH-) which is further linked to a propanol chain (-CH₂CH₂CH₂OH). The presence of the methoxy groups imparts unique electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive compounds.

One of the key areas where 3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol has shown promise is in drug discovery. Researchers have explored its role as a precursor for bioactive molecules with potential anti-inflammatory and antioxidant properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant activity against inflammatory cytokines, suggesting its potential utility in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol has also found relevance in materials science. Its ability to form stable amide bonds makes it an attractive candidate for synthesizing polymeric materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop biodegradable polymers for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol involves a multi-step process that typically begins with the preparation of the benzene derivative followed by nucleophilic substitution or coupling reactions. A notable method reported in *Organic Process Research & Development* utilizes a palladium-catalyzed coupling reaction to achieve high yields and excellent stereocontrol. This approach not only enhances the efficiency of the synthesis but also minimizes environmental impact by reducing waste generation.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of 3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol. These methods provide critical insights into the compound's molecular integrity and functional group distribution, ensuring its reliability for downstream applications.

In conclusion, 3-(2,5-Dimethoxy-Benzylamino)-Propan-1-ol (CAS No. 40171-91-3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and versatile functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.